Reactive red 74

Specification

• CAS No.: 12270-82-5
• Molecular Formula: F6Si2
• Molecular Weight: 0

Introduction

Performance Properties and Standards

Fastness Properties

One of the most critical aspects of any textile dye is its fastness properties, which determine its durability and performance under various conditions. Reactive Red 74 demonstrates excellent light fastness with an ISO rating of 4-5, indicating strong resistance to color degradation when exposed to light. This property is particularly valuable for textiles that will be subjected to prolonged sunlight exposure.

The dye also exhibits comparable fastness to oxygen bleaching, with similarly high ratings (4-5), making it suitable for applications where the dyed material may undergo bleaching processes during manufacturing or laundering.

Table 1: Fastness Properties of Reactive Red 74

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness
ISO	4-5	4-5	4 (5* at 95°C)

*Note: Higher values indicate better fastness properties on a scale of 1-5.

Environmental Concerns and Remediation Techniques

Biological Decolorization Studies

The release of textile dyes including Reactive Red 74 into water bodies poses significant environmental concerns, necessitating effective remediation strategies. Biological decolorization using fungi has emerged as a promising environmentally friendly approach.

Research conducted with Cordyceps militaris MTCC3936 has demonstrated the potential for biodegradation of Reactive Red 74. In preliminary liquid culture investigations, this fungal strain achieved 100% decolorization of the dye, though requiring a relatively long incubation period of 11 days. This extended timeframe indicates that while biological remediation is possible, the recalcitrant nature of Reactive Red 74 makes it challenging to degrade compared to other reactive dyes that were decolorized in shorter timeframes.

Further studies utilizing Response Surface Methodology (RSM) for statistical optimization of the decolorization process identified optimal conditions for enhancing the efficiency of cell-free supernatant of C. militaris in degrading Reactive Red 74. Under these optimized conditions (dye concentration of 300 ppm, incubation time of 48 hours, and pH 5.5), the maximum decolorization efficiency achieved was 55.37%.

Table 2: Statistical Analysis of Reactive Red 74 Decolorization by C. militaris

Source	Sum of Squares	Degrees of Freedom	Mean Square	F-value	P-value
Model	6876.62	9	764.07	3.06	0.0483 (significant)
A: dye conc.	282.71	1	282.71	1.13	0.3127
B: pH	643.52	1	643.52	2.57	0.1398
C: incubation	1612.56	1	1612.56	6.45	0.0294
B²	3845.40	1	3845.40	15.38	0.0029
R² value: 0.6752, adequate precision: 5.239

*Note: The model for Reactive Red 74 decolorization was statistically significant (p < 0.05).

In agar-based culture systems, the fungus demonstrated initial dye clearance zones after 3 days of incubation when exposed to Reactive Red 74, indicating the initiation of enzymatic breakdown of the dye molecule. The growth of the fungus was observed to be inversely proportional to dye concentration, suggesting some toxicity of the dye toward the fungal organism at higher concentrations.

Adsorption with Zinc Oxide Nanoparticles

Another promising approach for Reactive Red 74 remediation is adsorption using nanomaterials. A significant study investigated the removal of Reactive Red 74 from aqueous solutions using zinc oxide nanoparticles, with a focus on optimizing various parameters that affect adsorption efficiency.

The research examined key process variables including:

• Solution pH

• Contact time between the dye and the adsorbent

• Sorbent mass (quantity of zinc oxide nanoparticles)

The kinetic studies revealed that the adsorption process followed a pseudo-second order kinetic equation, which provides valuable information for designing treatment systems and predicting the rate of dye removal. This kinetic model suggests that the rate-limiting step in the adsorption process is likely chemical adsorption or chemisorption involving valence forces through the sharing or exchange of electrons between the dye molecules and the zinc oxide nanoparticles.

The equilibrium adsorption data correlated well with the Langmuir isotherm model, indicating monolayer adsorption on homogeneous surfaces with a finite number of identical sites. This suggests that each Reactive Red 74 molecule occupies one adsorption site with no further adsorption occurring at that site, and there is minimal interaction between adsorbed molecules.

Comparative Studies with Other Reactive Dyes

Decolorization Rate Comparison

The biodegradation challenges of Reactive Red 74 become apparent when compared with other reactive dyes. In comparative studies, Reactive Red 74 required 11 days for complete decolorization by Cordyceps militaris, whereas other dyes were decolorized more rapidly:

• Reactive Yellow 18: 3 days

• Reactive Red 31: 6 days

• Reactive Black 8: 7 days

• Reactive Green 19: 11 days (similar to Reactive Red 74)

This comparison suggests that Reactive Red 74 is among the more recalcitrant reactive dyes, possibly due to its specific molecular structure that resists enzymatic breakdown.

Statistical Optimization Analysis

The statistical significance of various parameters in the decolorization process differs among reactive dyes. For Reactive Red 74, the model for optimization was statistically significant (p = 0.0483), with incubation time (p = 0.0294) and the quadratic effect of pH (p = 0.0029) showing particular significance. This differs from other reactive dyes where different parameters showed stronger effects, highlighting the importance of dye-specific optimization approaches in remediation processes.